Cas no 1006993-71-0 (<br>3-(3-Nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino -ethyl)-amide)

• Product Name: <br>3-(3-Nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino -ethyl)-amide
• CAS No: 1006993-71-0
• MF: C₉H₁₁N₇O₄
• MW: 281.228140115738
• CID: 3103469
• PubChem ID: 16762478
• Update Time: 2025-04-21

<br>3-(3-Nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino -ethyl)-amide Chemical and Physical Properties

Names and Identifiers

• <br>3-(3-Nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino -ethyl)-amide
• 1006993-71-0
• AKOS005602284
• {N}-(2-aminoethyl)-3-[(3-nitro-1{H}-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide
• N-(2-aminoethyl)-3-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide
• STK689776
• N-(2-aminoethyl)-3-[(3-nitropyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide
• N-(2-Aminoethyl)-3-((3-nitro-1H-pyrazol-1-yl)methyl)-1,2,4-oxadiazole-5-carboxamide

• Inchi： 1S/C9H11N7O4/c10-2-3-11-8(17)9-12-6(14-20-9)5-15-4-1-7(13-15)16(18)19/h1,4H,2-3,5,10H2,(H,11,17)
• InChI Key： UAMSTDHVWFIZCP-UHFFFAOYSA-N
• SMILES： O1C(C(NCCN)=O)=NC(CN2C=CC([N+](=O)[O-])=N2)=N1

Computed Properties

• Exact Mass: 281.087252g/mol
• Monoisotopic Mass: 281.087252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.23g/mol
• XLogP3: -1.1
• Topological Polar Surface Area: 158Ų